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Compound of Interest

Compound Name: 2-Methyl-N-tosylbenzamide

CAS No.: 146448-53-5

Cat. No.: B129854

Get Quote

Introduction

The selective functionalization of unreactive C-H bonds is a transformative strategy in modern

organic synthesis, offering an efficient alternative to traditional cross-coupling reactions. This

document details a robust protocol for the Ruthenium(II)-catalyzed ortho-C–H allenylation of N-

tosylbenzamides using propargyl alcohols. This methodology is distinguished by its use of an

inexpensive and readily available ruthenium catalyst, [RuCl2(p-cymene)]2, and features low

catalyst loading, mild reaction conditions, and broad functional group compatibility. The

resulting multi-substituted allenylamides are versatile intermediates that can be further

transformed into valuable nitrogen-containing heterocycles, such as isoquinolones.

Mechanism of Action

The reaction is proposed to proceed through a catalytic cycle initiated by the coordination of

the N-tosylbenzamide to the Ru(II) catalyst. This is followed by a chelation-assisted C-H

activation at the ortho-position to form a five-membered ruthenacycle. Subsequent coordination

of the propargyl alcohol and regioselective migratory insertion of the alkyne moiety leads to a

seven-membered metallacycle. The cycle is completed by a β-hydroxy elimination, which
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releases the desired ortho-allenylated product and regenerates the active ruthenium catalyst

for the next turnover.
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Figure 1: Proposed catalytic cycle for the allenylation reaction.

Experimental Protocols
General Procedure for Ru(II)-Catalyzed Allenylation

The following protocol is a representative example for the synthesis of ortho-allenylated N-

tosylbenzamides.
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General Experimental Workflow

Preparation

Reaction

Work-up & Purification

Analysis

1. Add N-tosylbenzamide (0.2 mmol),
[RuCl2(p-cymene)]2 (2.5 mol%),

and AgSbF6 (20 mol%) to a sealed tube.

2. Add propargyl alcohol (0.4 mmol)
and 1,2-dichloroethane (DCE, 1.0 mL).

3. Stir the mixture at 80 °C
for 12 hours.

4. Cool to room temperature.
Concentrate under reduced pressure.

5. Purify the residue by silica gel
column chromatography.

6. Obtain pure allenylated product
and characterize (NMR, HRMS).
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Figure 2: Step-by-step experimental workflow for the allenylation protocol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b129854/docs?utm_src=pdf-body-img#application-notes-ru-ii-catalyzed-allenylation-of-n-tosylbenzamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

N-Tosylbenzamide substrate (1.0 equiv)

Propargyl alcohol (2.0 equiv)

[RuCl2(p-cymene)]2 (0.025 equiv, 2.5 mol%)

AgSbF6 (0.2 equiv, 20 mol%)

1,2-Dichloroethane (DCE)

Procedure:

To a flame-dried screw-cap reaction tube, add the N-tosylbenzamide (0.2 mmol, 1.0 equiv),

[RuCl2(p-cymene)]2 (3.1 mg, 0.005 mmol, 2.5 mol%), and AgSbF6 (13.7 mg, 0.04 mmol, 20

mol%).

Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon).

Add the propargyl alcohol (0.4 mmol, 2.0 equiv) and 1,2-dichloroethane (1.0 mL) via syringe.

Seal the tube and place the reaction mixture in a preheated oil bath at 80 °C.

Stir the reaction for 12 hours.

Upon completion, cool the mixture to room temperature.

Concentrate the reaction mixture under reduced pressure to remove the solvent.

Purify the resulting residue directly by silica gel column chromatography (typically using a

hexane/ethyl acetate gradient) to afford the pure allenylated product.

Data Presentation: Substrate Scope
The protocol demonstrates broad applicability with various substituents on both the N-

tosylbenzamide and the propargyl alcohol.

Figure 3: General structure for the Ru(II)-catalyzed C-H allenylation.
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Table 1: Scope of N-Tosylbenzamides with 1,1-diphenylprop-2-yn-1-ol

Entry R¹ Substituent Product Yield (%)

1 H 3a 91

2 4-Me 3b 89

3 4-OMe 3c 85

4 4-tBu 3d 93

5 4-F 3e 81

6 4-Cl 3f 78

7 4-Br 3g 75

8 4-CF₃ 3h 65

9 3-Me 3i 88

10 3-Cl 3j 72

11 2-Me 3k 82

12 2-F 3l 76

Reaction conditions: N-tosylbenzamide (0.2 mmol), 1,1-diphenylprop-2-yn-1-ol (0.4 mmol),

[RuCl2(p-cymene)]2 (2.5 mol%), AgSbF6 (20 mol%) in DCE (1 mL) at 80 °C for 12 h. Yields are

for the isolated product.

Table 2: Scope of Propargyl Alcohols with N-tosylbenzamide
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Entry R² R³ Product Yield (%)

1 Ph Ph 3a 91

2 4-MeC₆H₄ 4-MeC₆H₄ 3m 88

3 4-FC₆H₄ 4-FC₆H₄ 3n 83

4 Me Me 3o 75

5 -(CH₂)₅- 3p 81

6 Ph Me 3q 86

Reaction conditions: N-tosylbenzamide (0.2 mmol), propargyl alcohol (0.4 mmol), [RuCl2(p-

cymene)]2 (2.5 mol%), AgSbF6 (20 mol%) in DCE (1 mL) at 80 °C for 12 h. Yields are for the

isolated product.

To cite this document: BenchChem. [Application Notes: Ru(II)-Catalyzed Allenylation of N-
Tosylbenzamides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129854/docs#application-notes-ru-ii-catalyzed-
allenylation-of-n-tosylbenzamides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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